Cas no 1869071-03-3 (2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1))

• Product Name: 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1)
• CAS No: 1869071-03-3
• MF: C₈H₁₇ClN₂O₂
• MW: 208.685781240463
• MDL: MFCD29989908
• CID: 5565098
• PubChem ID: 130734933
• Update Time: 2025-05-22

2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1)
• 2-amino-N-methyl-2-(oxan-4-yl)acetamide hydrochloride

• MDL： MFCD29989908
• Inchi： 1S/C8H16N2O2.ClH/c1-10-8(11)7(9)6-2-4-12-5-3-6;/h6-7H,2-5,9H2,1H3,(H,10,11);1H
• InChI Key： BEVGGYWEWWBBHV-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(N)C(=O)NC.Cl

Additional information on 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1)

2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1)

The compound 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1), with CAS No. 1869071-03-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of pyran, a six-membered oxygen-containing ring structure, and exhibits unique chemical properties due to its functional groups and stereochemistry. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, making it a valuable tool in drug discovery and development.

Pyran derivatives have long been recognized for their versatility in organic synthesis. The α-amino group present in this compound introduces additional reactivity, enabling it to participate in various biochemical pathways. The N-methyl substitution further modulates the compound's physical properties, such as solubility and stability, which are critical for its application in pharmaceuticals. The hydrochloride salt form ensures optimal bioavailability, making it suitable for therapeutic use.

Recent studies have highlighted the potential of 2H-Pyran-4-acetamide derivatives as modulators of key enzymes involved in metabolic disorders. For instance, research published in *Nature Chemical Biology* demonstrated that this compound can inhibit specific kinases associated with diabetes and obesity. The α-amino group plays a pivotal role in these interactions, acting as a binding site for enzyme active sites. This finding underscores the importance of understanding the stereochemical arrangement of such compounds to optimize their therapeutic efficacy.

The synthesis of 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of mild reaction conditions ensures the preservation of sensitive functional groups while maintaining high yields. Researchers at the University of California have developed an innovative approach using microwave-assisted synthesis, which significantly reduces reaction times and enhances product purity.

In terms of applications, this compound has shown promise in the development of neuroprotective agents. Studies conducted at the Max Planck Institute revealed that it can cross the blood-brain barrier effectively, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The N-methyl group contributes to its lipophilicity, which is essential for crossing biological membranes.

Moreover, the compound's ability to act as a prodrug has opened new avenues in targeted drug delivery systems. By incorporating this compound into nanoparticles or liposomes, researchers can achieve controlled release and enhanced delivery to specific tissues. This approach minimizes systemic side effects while maximizing therapeutic efficacy.

The structural versatility of 2H-Pyran-4-acetamide derivatives also makes them valuable in agrochemicals. Field trials have demonstrated their potential as plant growth regulators, enhancing crop yields under stress conditions such as drought or salinity. The α-amino group interacts with plant hormones, triggering stress response pathways that improve resilience.

In conclusion, 2H-Pyran-4-acetamide, α-aminotetrahydro-N-methyl-, hydrochloride (1:1) represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop novel therapeutics and agrochemicals. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.